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Compound of Interest

Compound Name: Bis-PEG3-PFP ester

Cat. No.: B606174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis-PEG3-PFP ester is a homobifunctional crosslinking agent utilized for the covalent

conjugation of biomolecules. This reagent features two pentafluorophenyl (PFP) ester terminal

groups, which are highly reactive towards primary and secondary amines, forming stable amide

bonds.[1][2][3][4] The central core of the molecule consists of a hydrophilic polyethylene glycol

(PEG) spacer, which enhances the water solubility of the crosslinker and the resulting

conjugate, potentially reducing aggregation and immunogenicity.[5] PFP esters offer a distinct

advantage over N-hydroxysuccinimide (NHS) esters due to their increased stability in aqueous

solutions, leading to more efficient and reproducible conjugations with less susceptibility to

hydrolysis as a competing reaction. This reagent is particularly well-suited for applications in

protein crosslinking for structural studies, antibody-drug conjugate (ADC) development, surface

modification of nanoparticles, and the preparation of other advanced bioconjugates.
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Property Value Reference

Chemical Name

(2,3,4,5,6-pentafluorophenyl)

3-[2-[2-[3-oxo-3-(2,3,4,5,6-

pentafluorophenoxy)propoxy]et

hoxy]ethoxy]propanoate

Molecular Formula C22H16F10O7

Molecular Weight 582.4 g/mol

CAS Number 1314378-13-6

Purity Typically ≥95%

Appearance White to off-white solid or oil

Solubility

Soluble in organic solvents

(DMSO, DMF); forms an

emulsion in aqueous buffers

Storage
-20°C with desiccant;

moisture-sensitive

Reaction Mechanism
The bioconjugation reaction with Bis-PEG3-PFP ester involves the nucleophilic attack of a

primary or secondary amine on the carbonyl carbon of the PFP ester. This results in the

formation of a stable amide bond and the release of pentafluorophenol as a byproduct. The

reaction is most efficient at a slightly basic pH (7.2-8.5), where the amine groups are

deprotonated and thus more nucleophilic.
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Biomolecule
(with primary amine, e.g., Lysine)

Tetrahedral Intermediate

Nucleophilic Attack
(pH 7.2-8.5)

Bis-PEG3-PFP Ester

Bioconjugate
(Stable Amide Bond)

Elimination

Pentafluorophenol
(Leaving Group)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction

Post-Reaction

Prepare Biomolecule
in Reaction Buffer

(pH 7.2-8.5)

Initiate Conjugation
(Add PFP to Biomolecule)

Prepare Bis-PEG3-PFP
Ester in DMSO/DMF

Incubate
(1-4h at RT or overnight at 4°C)

Quench Reaction
(e.g., Tris Buffer)

Purify Conjugate
(Desalting/Dialysis/HPLC)

Characterize Conjugate
(SDS-PAGE, MS, HPLC)
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Primary Applications

Examples

Bis-PEG3-PFP Ester

Intra/Intermolecular
Crosslinking

Biomolecule-Biomolecule
Conjugation Surface Modification

Protein-Protein
Interaction Studies

Antibody-Drug
Conjugates PEGylation Nanoparticle Functionalization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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